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Compound of Interest

Compound Name: FM 100

Cat. No.: B1171896

Compound FM 100: A Review of an Undefined
Entity

An extensive review of scientific and patent literature reveals no specific chemical entity or drug
candidate consistently identified as "Compound FM 100." While the query sought an in-depth
technical guide on its discovery and characterization, the term "FM 100" appears in various,
unrelated contexts, none of which point to a singular, well-documented compound undergoing
drug development.

The most prominent and unrelated finding is the Farnsworth-Munsell 100 Hue Test, often
abbreviated as the "FM-100 test,"” which is a standardized method for assessing color vision
acuity. This is a diagnostic tool and not a therapeutic compound.

The search for a compound with the designation "FM 100" did not yield specific information
regarding its synthesis, screening, biological activity, or mechanism of action. Instead, the
search results pointed to various other compounds with numerical designations, such as:

o MMI-0100: A cell-permeant peptide inhibitor of MAPKAP kinase 2 (MK2) that has been
investigated for its anti-fibrotic and anti-inflammatory properties, particularly in the context of
cardiac fibrosis following myocardial infarction.

¢ IC-100: A humanized IgG4 monoclonal antibody that targets the apoptosis-associated speck-
like protein containing a caspase recruitment domain (ASC). It is being explored for its ability
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to downregulate inflammation by modulating the inflammasome pathway.

o BP100: A linear undecapeptide with antimicrobial properties, particularly against Gram-
negative bacteria.

The literature also contains general discussions on drug discovery and development
methodologies, such as the application of functional magnetic resonance imaging (fMRI), the
use of radiolabeled compounds for in vitro and in vivo studies, and the implementation of high-
throughput screening platforms. However, these documents do not reference a specific
compound named FM 100.

Furthermore, a patent was identified for an antitumor and antibacterial agent designated
MJ773-88K4, but this is unrelated to FM 100. Additionally, a biosensor for detecting Alzheimer's
disease biomarkers was found to have a detection limit in the femtomolar (fM) range, including
100 fM, but this is a reference to a concentration, not a compound name.

Due to the absence of a defined compound "FM 100" in the reviewed literature, it is not
possible to provide the requested in-depth technical guide, including quantitative data,
experimental protocols, and signaling pathway diagrams. The information available points to a
likely misinterpretation of the designation or a reference to a non-public or discontinued project.
Further clarification on the chemical structure, therapeutic target, or origin of "Compound FM
100" is necessary to conduct a meaningful and accurate scientific review.

 To cite this document: BenchChem. [discovery and characterization of compound FM 100].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171896#discovery-and-characterization-of-
compound-fm-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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